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2-bromoacetamide storage conditions stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromoacetamide

CAS No.: 683-57-8

Cat. No.: S662042

Chemical Data Summary

The table below consolidates the key physical and chemical data for 2-bromoacetamide.

Property Specification / Value Source / Citation
CAS Number 683-57-8 [1][2]

Molecular Formula C2H4BrNO [1] [2]

Molecular Weight 137.96 g/mol [1] [2]
Appearance White to off-white crystalline powder or flake crystal [1] [2]

Purity > 98% (Assay) [2]

Melting Point ~105 °C [3]

Storage & Stability: FAQ for Researchers

Here are answers to frequently asked questions that users might encounter during their experiments.

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s662042?utm_src=pdf-body
https://www.smolecule.com/products/s662042?utm_src=pdf-interest
https://www.smolecule.com/products/s662042?utm_src=pdf-body
https://www.medchemexpress.com/2-bromoacetamide.html?srsltid=AfmBOopaSRiquHngWBJTvn43DKYfsFlJtBlug71MhojEQ8UaIizayHw1
https://www.chemimpex.com/products/00841?srsltid=AfmBOoo90FSOsNjLfyoYoiwiGdhN2AJBwwvcSXuMovbN3cQKbzlL-ij0
https://www.medchemexpress.com/2-bromoacetamide.html?srsltid=AfmBOopaSRiquHngWBJTvn43DKYfsFlJtBlug71MhojEQ8UaIizayHw1
https://www.chemimpex.com/products/00841?srsltid=AfmBOoo90FSOsNjLfyoYoiwiGdhN2AJBwwvcSXuMovbN3cQKbzlL-ij0
https://www.medchemexpress.com/2-bromoacetamide.html?srsltid=AfmBOopaSRiquHngWBJTvn43DKYfsFlJtBlug71MhojEQ8UaIizayHw1
https://www.chemimpex.com/products/00841?srsltid=AfmBOoo90FSOsNjLfyoYoiwiGdhN2AJBwwvcSXuMovbN3cQKbzlL-ij0
https://www.medchemexpress.com/2-bromoacetamide.html?srsltid=AfmBOopaSRiquHngWBJTvn43DKYfsFlJtBlug71MhojEQ8UaIizayHw1
https://www.chemimpex.com/products/00841?srsltid=AfmBOoo90FSOsNjLfyoYoiwiGdhN2AJBwwvcSXuMovbN3cQKbzlL-ij0
https://www.chemimpex.com/products/00841?srsltid=AfmBOoo90FSOsNjLfyoYoiwiGdhN2AJBwwvcSXuMovbN3cQKbzlL-ij0
https://labproinc.com/products/n-bromoacetamide-5g-b0530-5g?srsltid=AfmBOoqJ5bwwhNxAgv5JJPWw-OrocAVtnh8g4HXNCjzhHcmjc1YqU3uI
https://www.smolecule.com/products/s662042?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

What are the storage conditions for 2-bromoacetamide powder? The solid powder should be stored at
room temperature (RT) [2]. It is crucial to protect it from light and moisture, as it is documented as being
both light sensitive and moisture sensitive [3]. Storing it in a sealed, amber desiccator at room temperature

is recommended.

How should I prepare and store stock solutions of 2-bromoacetamide? 2-bromoacetamide is often

dissolved in DMSO to make concentrated stock solutions (e.g., 100 mg/mL) [1].

e Storage Temperature: These solutions should be stored at -20°C for short-term use (one month) or
at -80°C for longer-term storage (up to 6 months) [1].

¢ Handling Note: The DMSO stock solution is hygroscopic (absorbs moisture from the air), so it is
best practice to use newly opened DMSO for preparation and to aliquot the solution to avoid repeated
freeze-thaw cycles [1].

What is the typical shelf life of 2-bromoacetamide?

¢ Solid Powder: When stored correctly (RT, in the dark, and dry), the powder is generally stable. The
search results do not specify an exact shelf life for the solid under these conditions.

e Solution Form: The stability is time- and temperature-dependent. Refer to the following table for data
on solution stability:

) Storage . .

Form Concentration / Solvent Stability / Shelf Life
Temperature

Solid Powder N/A Room Stable for years when protected
Temperature from light and moisture [2].

Ready-made 10 mM in DMSO -20°C 1 month [1].

Solution

Ready-made 10 mM in DMSO -80°C 6 months [1].

Solution

Reconstituted 100 mg/mL in DMSO -20°C 1 month [1].

Solution (prepared from solid)

Reconstituted 100 mg/mL in DMSO -80°C 6 months [1].

Solution (prepared from solid)
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Troubleshooting Common Experimental Issues

Problem: Observed reduced bioactivity or precipitation in assays.

¢ Potential Cause 1: Decomposition of the stock solution due to improper storage or exceeding the
recommended shelf life.

¢ Solution: Prepare a fresh stock solution from the solid powder. Aliquot the new solution to minimize
freeze-thaw cycles and strictly adhere to the recommended storage temperatures.

¢ Potential Cause 2: The compound may be degrading due to exposure to light or moisture during

handling.
¢ Solution: Perform all weighing and solution preparation in a fume hood, using amber vials or

wrapping containers in aluminum foil to protect from light. Ensure the solid is stored in a desiccator.

Problem: Inconsistent results in oocyte maturation studies.

e Background: A key study found that 2-bromoacetamide disrupts spindle structure and cytoskeleton
function in mouse and human oocytes [4] [1].

¢ Solution: Ensure consistent and accurate dosing. The cited study used concentrations in the range
of 3.5-4 mgl/L with exposure times of 8-24 hours to observe these disruptive effects [1]. Precise
concentration preparation from a fresh, verified stock solution is critical for reproducibility.

The following workflow summarizes the key decision points for proper storage:
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Experimental Protocol Summary

For researchers designing experiments based on cited literature, here is a summary of a key methodology:

Study on Oocyte Maturation (In Vitroe) [4] [1]
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e Objective: To investigate the toxic effects of 2-bromoacetamide on oocyte maturation in mouse and
human models.

¢ Compound Preparation: 2-Bromoacetamide was dissolved to create stock solutions. Working
concentrations were then prepared in the maturation medium.

e Experimental Model: Mouse and human oocytes were subjected to in vitro maturation (IVM).

e Treatment: Oocytes were exposed to 2-bromoacetamide at concentrations of 3.5 to 4 mg/L for a
period of 8 to 24 hours during maturation.

o Key Observations: The treatment led to a dose-dependent reduction in the polar body extrusion rate
(a key indicator of maturation), disruption of the meiotic spindle structure, and interference with actin
filament organization, primarily attributed to cytoskeletal damage.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s662042?utm_src=pdf-body
https://www.smolecule.com/products/s662042?utm_src=pdf-body
https://www.smolecule.com/products/s662042?utm_src=pdf-body
https://www.smolecule.com/products/s662042?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/2-bromoacetamide.html?srsltid=AfmBOopaSRiquHngWBJTvn43DKYfsFlJtBlug71MhojEQ8UaIizayHw1
https://www.chemimpex.com/products/00841?srsltid=AfmBOoo90FSOsNjLfyoYoiwiGdhN2AJBwwvcSXuMovbN3cQKbzlL-ij0
https://labproinc.com/products/n-bromoacetamide-5g-b0530-5g?srsltid=AfmBOoqJ5bwwhNxAgv5JJPWw-OrocAVtnh8g4HXNCjzhHcmjc1YqU3uI
https://www.sciencedirect.com/science/article/pii/S0147651324001805
https://www.smolecule.com/products/b662042#2-bromoacetamide-storage-conditions-stability
https://www.smolecule.com/products/b662042#2-bromoacetamide-storage-conditions-stability
https://www.smolecule.com/products/b662042#2-bromoacetamide-storage-conditions-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s662042?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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Your Ultimate Destination for Small-Molecule (aka. States
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